Cas no 2640973-46-0 (N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide)

• Product Name: N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• CAS No: 2640973-46-0
• MF: C₂₀H₁₈FNOS₂
• MW: 371.491425991058
• CID: 5340980
• PubChem ID: 155801411
• Update Time: 2025-05-23

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040700552
• 2640973-46-0
• F6520-0196
• N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• N-(2-[2,2′-Bithiophen]-5-ylethyl)-1-(4-fluorophenyl)cyclopropanecarboxamide

• Inchi： 1S/C20H18FNOS2/c21-15-5-3-14(4-6-15)20(10-11-20)19(23)22-12-9-16-7-8-18(25-16)17-2-1-13-24-17/h1-8,13H,9-12H2,(H,22,23)
• InChI Key： YNNWFFCUGZPJGJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)(C(NCCC2SC(C3SC=CC=3)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 371.08138471g/mol
• Monoisotopic Mass: 371.08138471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 563.5±50.0 °C(Predicted)
• pka: 15.29±0.20(Predicted)

Additional information on N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide

N-(2-{[2,2'-Bithiophene]-5-yl}ethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide: A Comprehensive Overview

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide, with the CAS registry number 2640973-46-0, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is notable for its unique structural features, which include a cyclopropane ring, a bithiophene moiety, and a carboxamide group. These structural elements contribute to its potential applications in various advanced technologies and therapeutic interventions.

The core structure of this compound is centered around the cyclopropane ring, which is known for its high strain energy and reactivity. This feature makes it an attractive candidate for exploring novel chemical reactions and catalytic processes. The bithiophene component, on the other hand, introduces conjugation and aromaticity into the molecule, enhancing its electronic properties. This makes it particularly relevant in the development of organic semiconductors and optoelectronic devices.

Recent studies have highlighted the potential of this compound in the field of pharmaceutical chemistry. The presence of a fluorophenyl group introduces lipophilicity and bioavailability, which are critical factors in drug design. Researchers have explored its role as a potential lead compound in the development of anti-inflammatory agents and anticancer drugs. The carboxamide group further enhances its ability to interact with biological targets, making it a promising candidate for further pharmacological studies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the bithiophene moiety. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product.

The electronic properties of this compound have been extensively studied using computational chemistry techniques. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its structure, leading to enhanced charge transport properties. This makes it a strong candidate for applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent advancements in this area have demonstrated improved device performance when incorporating similar bithiophene-containing compounds.

In addition to its electronic applications, this compound has also been investigated for its potential in sensing technologies. The fluorophenyl group enables selective binding to certain metal ions, making it a viable option for designing sensors for environmental monitoring. Researchers have reported successful detection of heavy metals such as lead and mercury using derivatives of this compound.

From a toxicological perspective, preliminary studies suggest that this compound exhibits low cytotoxicity under standard experimental conditions. However, further research is required to fully understand its safety profile and potential long-term effects on biological systems.

In conclusion, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide represents a versatile platform for exploring diverse applications across multiple disciplines. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in shaping future technological advancements.